2-(2,4-dichlorophenyl)-1,3-thiazolidin-4-one

• IUPAC Name: 2-(2,4-dichlorophenyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C9H7Cl2NOS/c10-5-1-2-6(7(11)3-5)9-12-8(13)4-14-9/h1-3,9H,4H2,(H,12,13)
• InChI Key: ZSUYQQXHXRVFQC-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC(S1)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C9H7Cl2NOS
• Molecular Weight: 248.13 g/mol

Description

2-(2,4-Dichlorophenyl)-1,3-thiazolidin-4-one is a heterocyclic compound that belongs to the thiazolidinone class. This compound is characterized by a thiazolidine ring, which is a five-membered ring containing both sulfur and nitrogen atoms, fused with a phenyl ring substituted with two chlorine atoms at the 2 and 4 positions. Thiazolidinones are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,4-dichlorophenyl)-1,3-thiazolidin-4-one typically involves the cyclization of 2,4-dichlorophenyl isothiocyanate with an appropriate amine. One common method is as follows:

Starting Materials: 2,4-dichlorophenyl isothiocyanate and an amine.

Reaction Conditions: The reaction is usually carried out in an organic solvent such as dichloromethane or ethanol, under reflux conditions.

Procedure: The amine is added to a solution of 2,4-dichlorophenyl isothiocyanate in the solvent. The mixture is heated under reflux for several hours until the reaction is complete.

Isolation: The product is isolated by filtration or extraction, followed by purification using recrystallization or chromatography.

Industrial Production Methods

Industrial production of 2-(2,4-dichlorophenyl)-1,3-thiazolidin-4-one may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often using continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-(2,4-Dichlorophenyl)-1,3-thiazolidin-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiazolidinone ring to a thiazolidine ring.

Substitution: The chlorine atoms on the phenyl ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiazolidine derivatives.

Substitution: Various substituted thiazolidinones depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its antimicrobial and antifungal properties.

Medicine: Explored for its potential as an anti-inflammatory and anticancer agent.

Industry: Utilized in the development of new materials and as a precursor for agrochemicals.

Mechanism of Action

The mechanism of action of 2-(2,4-dichlorophenyl)-1,3-thiazolidin-4-one involves its interaction with specific molecular targets and pathways. The compound can inhibit enzymes or receptors involved in various biological processes. For example, its antimicrobial activity may be due to the inhibition of bacterial cell wall synthesis or disruption of membrane integrity. The anti-inflammatory effects could be attributed to the inhibition of pro-inflammatory cytokines or enzymes like cyclooxygenase.

Comparison with Similar Compounds

Similar Compounds

2-(2,4-Dichlorophenyl)-1,3-thiazolidin-2-one: Similar structure but with a different substitution pattern on the thiazolidinone ring.

2-(2,4-Dichlorophenyl)-1,3-thiazolidin-5-one: Another isomer with the thiazolidinone ring substituted at a different position.

2-(2,4-Dichlorophenyl)-1,3-thiazolidin-4-thione: Contains a sulfur atom in place of the oxygen in the thiazolidinone ring.

Uniqueness

2-(2,4-Dichlorophenyl)-1,3-thiazolidin-4-one is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties